Cas no 89579-45-3 (Pentadecanoic acid, 3-butyl-3-hexyl-2-oxo-)

• Product Name: Pentadecanoic acid, 3-butyl-3-hexyl-2-oxo-
• CAS No: 89579-45-3
• MF: C₂₅H₄₈O₃
• MW: 396.646828651428
• CID: 595760
• PubChem ID: 71325051
• Update Time: 2025-04-19

Pentadecanoic acid, 3-butyl-3-hexyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentadecanoic acid, 3-butyl-3-hexyl-2-oxo-
• 3-butyl-3-hexyl-2-oxopentadecanoic acid
• 89579-45-3
• DTXSID00754450

• Inchi： 1S/C25H48O3/c1-4-7-10-12-13-14-15-16-17-19-22-25(20-9-6-3,23(26)24(27)28)21-18-11-8-5-2/h4-22H2,1-3H3,(H,27,28)
• InChI Key： GWPNUKNGTYITLQ-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C(CCCC)(CCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 396.36034539g/mol
• Monoisotopic Mass: 396.36034539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 21
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 54.4Ų